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Abstract

Gpx4-IN-4 is a potent, covalent inhibitor of Glutathione Peroxidase 4 (GPX4), a key enzyme in
the regulation of ferroptosis, an iron-dependent form of programmed cell death. By targeting
GPX4, Gpx4-IN-4 induces the accumulation of lipid peroxides, leading to oxidative stress and
ultimately, cell death. This technical guide provides an in-depth overview of Gpx4-IN-4,
including its physicochemical properties, mechanism of action, and preclinical data. Detailed
experimental protocols and visualizations of the GPX4 signaling pathway are provided to
support further research and drug development efforts in the field of ferroptosis-targeting
cancer therapies.

Introduction

Glutathione Peroxidase 4 (GPX4) is a selenium-containing enzyme that plays a critical role in
protecting cells from oxidative damage by reducing lipid hydroperoxides to their corresponding
alcohols.[1][2] This function is particularly crucial in preventing ferroptosis, a form of regulated
cell death driven by iron-dependent lipid peroxidation.[2] In recent years, the induction of
ferroptosis has emerged as a promising therapeutic strategy for cancer, as many tumor cells,
especially those resistant to conventional therapies, exhibit a heightened dependence on
GPX4 for survival.
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Gpx4-IN-4 (also referred to as Compound 24 in some literature) is a small molecule inhibitor
designed to covalently bind to and inactivate GPX4.[3][4] Its ability to potently and selectively
inhibit GPX4 makes it a valuable tool for studying the mechanisms of ferroptosis and a
potential starting point for the development of novel anticancer agents.

Physicochemical Properties

A summary of the key physicochemical properties of Gpx4-IN-4 is presented in Table 1.

Property Value Reference
CAS Number 2920221-53-8 [31[4]
Molecular Formula C22H21CIN20sS [3]
Molecular Weight 460.93 g/mol [3]

Mechanism of Action

Gpx4-IN-4 functions as a potent inhibitor of GPX4.[3][4] By covalently modifying the active site
of the GPX4 enzyme, it blocks its ability to reduce lipid hydroperoxides. This inhibition leads to
an accumulation of reactive oxygen species (ROS) derived from lipids, a key initiating event in
ferroptosis. The subsequent cascade of oxidative damage to cellular membranes ultimately
results in cell death.

The central role of GPX4 in preventing ferroptosis is illustrated in the signaling pathway
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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